Cas no 1416713-47-7 (1-(5-Methyl-3-nitropyridin-2-yl)ethanone)

• Product Name: 1-(5-Methyl-3-nitropyridin-2-yl)ethanone
• CAS No: 1416713-47-7
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• MDL: MFCD22689776
• CID: 4595636
• PubChem ID: 91659000
• Update Time: 2025-10-22

1-(5-Methyl-3-nitropyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-3-nitropyridin-2-yl)ethanone
• D79834
• 1-(5-METHYL-3-NITROPYRIDIN-2-YL)ETHAN-1-ONE
• AB91075
• 1416713-47-7
• MFCD22689776

• MDL： MFCD22689776
• Inchi： 1S/C8H8N2O3/c1-5-3-7(10(12)13)8(6(2)11)9-4-5/h3-4H,1-2H3
• InChI Key： QMLOSTIUYSOGEK-UHFFFAOYSA-N
• SMILES： O=C(C)C1C(=CC(C)=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.8

Additional information on 1-(5-Methyl-3-nitropyridin-2-yl)ethanone

Research Brief on 1-(5-Methyl-3-nitropyridin-2-yl)ethanone (CAS: 1416713-47-7): Recent Advances and Applications

1-(5-Methyl-3-nitropyridin-2-yl)ethanone (CAS: 1416713-47-7) is a nitropyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 1-(5-Methyl-3-nitropyridin-2-yl)ethanone as a precursor for the synthesis of novel pyridine-based kinase inhibitors. The study demonstrated that the nitro group at the 3-position of the pyridine ring plays a critical role in modulating the inhibitory activity against specific kinase targets, such as EGFR and VEGFR. The compound's structural flexibility allows for further derivatization, enabling the development of potent and selective inhibitors with improved pharmacokinetic properties.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which investigated the antimicrobial properties of derivatives synthesized from 1-(5-Methyl-3-nitropyridin-2-yl)ethanone. The study revealed that certain derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The presence of the nitro group was found to enhance the compounds' ability to disrupt bacterial cell membranes, suggesting a potential mechanism of action. These findings underscore the compound's utility in addressing the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, recent work has focused on optimizing the production of 1-(5-Methyl-3-nitropyridin-2-yl)ethanone to improve yield and scalability. A 2023 Organic Process Research & Development paper detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This approach not only reduced the reliance on hazardous reagents but also achieved a 20% increase in yield compared to traditional methods. Such advancements are critical for ensuring the compound's availability for large-scale pharmaceutical applications.

In conclusion, 1-(5-Methyl-3-nitropyridin-2-yl)ethanone (CAS: 1416713-47-7) continues to be a valuable building block in medicinal chemistry, with recent research highlighting its potential in kinase inhibitor development and antimicrobial therapy. The compound's unique structural features and adaptability make it a promising candidate for further exploration in drug discovery. Future studies may focus on expanding its applications to other therapeutic areas, such as oncology and infectious diseases, while addressing challenges related to synthesis scalability and derivative optimization.